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Compound of Interest

Compound Name: trans-2,5-Diethylpiperazine

Cat. No.: B8223699

Disclaimer: A specific Safety Data Sheet (SDS) for trans-2,5-Diethylpiperazine was not
readily available. The following information is primarily based on the safety data for the closely
related compound, trans-2,5-Dimethylpiperazine, and should be used as a precautionary guide.
[L12][3][4][5][6][7] It is imperative to conduct a thorough risk assessment and consult with a
qualified safety professional before handling this chemical.

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals working with trans-2,5-Diethylpiperazine. The content herein
outlines essential personal protective equipment, safe handling procedures, emergency first
aid, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification

Based on data for the analogous compound, trans-2,5-Dimethylpiperazine, this substance is
anticipated to be a flammable solid that is toxic if it comes into contact with the skin.[4][6] It is
also expected to cause severe skin burns and serious eye damage.[2][3][6]

Signal Word: Danger[2]
Primary Hazards:
o Flammable solid[2][4][6]

 Toxic in contact with skin[6]
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o Causes severe skin burns and eye damage[2][6]

o Causes serious eye irritation[4][6]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of trans-2,5-
Dimethylpiperazine as a proxy.

Property Value

Appearance White to light yellow crystalline solid

Melting Point 115-118 °CI[5]

Boiling Point 162-165 °C

Flash Point 38 °C (100.4 °F) - closed cup

Solubility 50 g/100 mL in water at 20°C[5]

Molecular Formula C8H18N2 (for trans-2,5-Diethylpiperazine)
Molecular Weight 142.24 g/mol (for trans-2,5-Diethylpiperazine)

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is crucial when working with potentially hazardous
chemicals.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][3][4][8]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for handling this compound.

PPE Category Specification

Chemical safety goggles or a face shield that
complies with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

Eye/Face Protection

Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection lab coat, and additional protective clothing to

prevent skin contact.[2][8]

If dusts are generated, use a NIOSH-approved
N95 dust mask or a respirator following OSHA
regulations in 29 CFR 1910.134 or European
Standard EN 149.[8]

Respiratory Protection

Handling Procedures

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[2][3][4]

e Dispensing: Use non-sparking tools when handling the solid.[2][8] Avoid creating dust. If
possible, handle in a closed system.[2]

» Avoidance: Do not breathe dust or vapors.[2][8] Avoid contact with skin, eyes, and clothing.

[2]

e Hygiene: Wash hands thoroughly after handling the chemical.[2]

Storage Plan
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Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[2][3]

[8]

Keep the container tightly closed.[2][3][8]

Store in a designated "Flammables area".[2][5]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

The storage area should be locked up or otherwise accessible only to authorized personnel.

[2131[4]
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Preparation

Conduct Risk Assessment

Don Appropriate PPE

Prepare & Clear Workspace

Handling

Ground Equipment

Use Non-Sparking Tools

Dispense Chemical in Fume Hood

Avoid Dust Generation

Post-Handling

Tightly Seal Container | = Clean Workspace

i i

Store in Designated Area Properly Dispose of Waste

l

Wash Hands Thoroughly
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Exposure Occurs
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Remove Contaminated Clothing Rinse Eyes for 15 mins Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Rinse Skin with Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
trans-2,5-Diethylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8223699#personal-protective-equipment-for-
handling-trans-2-5-diethylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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